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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-6-nitrotoluene

Cat. No.: B1271564

Technical Safety Guide: 4-Bromo-2-fluoro-6-
nitrotoluene

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological
information for 4-Bromo-2-fluoro-6-nitrotoluene (CAS No: 502496-34-6), a key organic
intermediate in the pharmaceutical, agrochemical, and dye industries.[1][2] The information is
compiled to meet the needs of laboratory and drug development professionals, emphasizing
safe handling and emergency preparedness.

Section 1: Chemical Identification and Physical
Properties

This compound is a substituted toluene with the molecular formula C7HsBrFNO:2.[3] It is
essential to understand its physical characteristics to ensure proper handling and storage.
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Property Value Source
CAS Number 502496-34-6 [2][3]
Molecular Formula C7HsBrFNO:2 [3]
Molecular Weight 234.02 g/mol [1114]
Appearance Solid [4]
Melting Point 59-63 °C [4]
Boiling Point 261.7 °C (Predicted) [1]
Purity Typically 297% [1]

Section 2: Hazard Identification and GHS

Classification

4-Bromo-2-fluoro-6-nitrotoluene is classified as a hazardous substance under the Globally

Harmonized System (GHS).[3] Adherence to safety warnings is critical to prevent adverse

health effects.

GHS Classification Summary[3]

 Signal Word: Warning

o Pictograms:

o Health Hazard

o lIrritant

e Hazard Statements:

o H302: Harmful if swallowed.

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://www.chemicalbook.com/msds/4-bromo-2-fluoro-6-nitrotoluene.htm
https://www.chemicalbook.com/msds/4-bromo-2-fluoro-6-nitrotoluene.pdf
https://www.chemicalbook.com/msds/4-bromo-2-fluoro-6-nitrotoluene.pdf
https://www.nbinno.com/other-organic-chemicals/understanding-4-bromo-2-fluoro-6-nitrotoluene-properties-applications-and-synthesis-jf
https://aksci.com/sds/N690_SDS.pdf
https://aksci.com/sds/N690_SDS.pdf
https://aksci.com/sds/N690_SDS.pdf
https://www.nbinno.com/other-organic-chemicals/understanding-4-bromo-2-fluoro-6-nitrotoluene-properties-applications-and-synthesis-jf
https://www.nbinno.com/other-organic-chemicals/understanding-4-bromo-2-fluoro-6-nitrotoluene-properties-applications-and-synthesis-jf
https://www.benchchem.com/product/b1271564?utm_src=pdf-body
https://www.chemicalbook.com/msds/4-bromo-2-fluoro-6-nitrotoluene.pdf
https://www.chemicalbook.com/msds/4-bromo-2-fluoro-6-nitrotoluene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271564?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o H332: Harmful if inhaled.

o H335: May cause respiratory irritation.

 Precautionary Statements:

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P301+P317: IF SWALLOWED: Get medical help.

o P302+P352: IF ON SKIN: Wash with plenty of water.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

The following diagram illustrates the GHS hazard communication workflow for this chemical.
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Caption: GHS Hazard Communication Workflow.

Section 3: Toxicological Information and
Experimental Protocols

The health risks associated with 4-Bromo-2-fluoro-6-nitrotoluene have not been fully
determined, as is common for many research chemicals.[4] However, the GHS classification
indicates known hazards based on available data. Skin contact may lead to inflammation,
itching, scaling, or redness.[4] Eye contact can cause redness, pain, or severe damage, while
inhalation may irritate the respiratory system.[4]

Standard Toxicological Testing Protocols
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While specific experimental data for this compound is not publicly available, the hazard
classifications are typically determined by standardized assays. The methodologies for key
experiments are outlined by organizations like the Organisation for Economic Co-operation and
Development (OECD).

Standard Protocol . o
Hazard Assessed Experimental Principle
(Example)

A stepwise procedure with a
small number of animals per
step. The substance is
administered orally.

Acute Oral Toxicity OECD Test Guideline 423 Observations of effects and
mortality determine the
classification. The test
minimizes the number of

animals required.

The substance is applied to
the shaved skin of an animal
(typically a rabbit). The degree
Skin Irritation OECD Test Guideline 404 of skin irritation/corrosion is
assessed at specific intervals
by examining for erythema and

edema.

The substance is applied to
the front surface of one eye in
an animal (typically a rabbit).
o o The degree of eye

Eye Irritation OECD Test Guideline 405 o o
irritation/corrosion is assessed
by evaluating the cornea, iris,
and conjunctiva at specific

intervals.

The following diagram illustrates a generalized workflow for toxicological hazard assessment.
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Caption: Generalized Toxicological Assessment Workflow.

Section 4: Emergency and First-Aid Procedures

Immediate and appropriate first-aid measures are crucial in case of accidental exposure.[4]
Facilities using this material should be equipped with an eyewash fountain and safety shower.

[4]
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Exposure Route

First-Aid Protocol

Do NOT induce vomiting. Rinse mouth with

Ingestion water. Call a poison center or doctor if you feel
unwell.[4]
Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Obtain medical aid.[4]

Skin Contact

Immediately flush skin with running water for at
least 15 minutes while removing contaminated

clothing and shoes. Obtain medical aid.[4]

Eye Contact

Immediately flush open eyes with running water
for at least 15 minutes. Remove contact lenses
if present and easy to do. Obtain medical aid

immediately.[4]

The decision tree for first-aid response is visualized below.

Exposure Occurs

Rodte of Exposure

(Ingestion) (Inhalation) (Skin Contactj (Eye Contact)

-

Immediate Actigns

~.

Rinse Mouth Move to Fresh Air Flush Skin with Water (15+ min) F
Do NOT Induce Vomiting Give Oxygen if Needed Remove Contaminated Clothing

lush Eyes with Water (15+ min)j

Remove Contact Lenses

Seek Immediate Medical Attention
Show SDS to Physician
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Caption: First-Aid Decision Tree for Exposure.

Section 5: Handling, Storage, and Engineering
Controls

Safe Handling:

Avoid contact with skin, eyes, and clothing.[4]

Wash hands thoroughly after handling.[4]

Use only with adequate ventilation to keep airborne concentrations low.[4]

Avoid breathing fumes or dust.[4]

Keep away from sources of ignition and minimize dust generation.[4]
Storage:

o Keep the container tightly closed.[4]

» Store in a cool, dry, and well-ventilated place.

o Store locked up.[3]

Engineering Controls:

o Use adequate general and local exhaust ventilation.

» Facilities should be equipped with an eyewash fountain and safety shower.[4]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles. A face
shield may be appropriate for some tasks.[4]
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o Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[5]
o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.
Section 6: Stability and Reactivity

o Chemical Stability: Stable under recommended storage temperatures and pressures.[4]

» Conditions to Avoid: Dust generation.[4]

¢ Incompatible Materials: Strong oxidizing agents.[4]

o Hazardous Decomposition Products: Upon combustion, may produce carbon oxides,
hydrogen bromide, hydrogen fluoride, and nitrogen oxides.[4]

Section 7: Accidental Release and Disposal

Accidental Release Measures:

Ensure adequate ventilation and remove all sources of ignition.

Wear appropriate personal protective equipment (see Section 5).[4]

Prevent the spill from entering drains or waterways.[4]

For solid spills, vacuum or sweep up the material and place it into a suitable, labeled
disposal container.[4]

Disposal: Chemical waste must be disposed of in accordance with federal, state, and local
environmental regulations.[4] It is the responsibility of the waste generator to determine the
proper waste classification and disposal methods.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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